Cas no 1304969-07-0 (5-Pyrimidinecarboxylic acid, 2,4-dipropyl-)

• Product Name: 5-Pyrimidinecarboxylic acid, 2,4-dipropyl-
• CAS No: 1304969-07-0
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 5272835
• Update Time: 2023-08-25

5-Pyrimidinecarboxylic acid, 2,4-dipropyl- Chemical and Physical Properties

Names and Identifiers

• 2,4-dipropylpyrimidine-5-carboxylic acid
• 5-Pyrimidinecarboxylic acid, 2,4-dipropyl-

• Inchi： 1S/C11H16N2O2/c1-3-5-9-8(11(14)15)7-12-10(13-9)6-4-2/h7H,3-6H2,1-2H3,(H,14,15)
• InChI Key： KWDWQZTXZZRWOK-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C(CCC)N=C1CCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 209
• XLogP3: 2.1
• Topological Polar Surface Area: 63.1